Cas no 88330-64-7 (2-chloro-1-isocyanato-3-methylbenzene)

• Product Name: 2-chloro-1-isocyanato-3-methylbenzene
• CAS No: 88330-64-7
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 636951
• PubChem ID: 13144016
• Update Time: 2025-04-19

2-chloro-1-isocyanato-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-isocyanato-3-methyl-
• 2-chloro-1-isocyanato-3-methylbenzene
• DXYBXUDLZCMXCD-UHFFFAOYSA-N
• AKOS017515367
• EN300-157549
• 2-chloro-3-methylphenyl isocyanate
• SCHEMBL3546178
• DTXSID10521630
• 88330-64-7

• Inchi： 1S/C8H6ClNO/c1-6-3-2-4-7(8(6)9)10-5-11/h2-4H,1H3
• InChI Key： DXYBXUDLZCMXCD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C)N=C=O

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes